Cas no 1403254-99-8 (Tazemetostat)

• Product Name: Tazemetostat
• CAS No: 1403254-99-8
• MF: C₃₄H₄₄N₄O₄
• MW: 572.737568855286
• MDL: MFCD24849415
• CID: 1066861
• Update Time: 2025-07-19

Tazemetostat Chemical and Physical Properties

Names and Identifiers

• N-[(4,6-dimethyl-2-oxo-1H-pyridin-3-yl)methyl]-3-[ethyl(oxan-4-yl)amino]-2-methyl-5-[4-(morpholin-4-ylmethyl)phenyl]benzamide
• EPZ-6438
• E-7438
• EPZ-7438
• EPZ 6438
• EPZ-6438 (E-7438)
• N-[(1,2-Dihydro-4,6-dimethyl-2-oxo-3-pyridinyl)methyl]-5-[ethyl(tetrahydro-2H-pyran-4-yl)amino]-4-methyl-4'-(4-morpholinylmethyl)-[1,1'-biphenyl]-3-carboxamide
• Tazemetostat
• Tazemetostat (EPZ-6438)
• EPZ-6438 (E7438)
• N-((4,6-dimethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)-5-(ethyl(tetrahydro-2H-pyran-4-yl)amino)-4-methyl-4'-(morpholinomethyl)-[1,1'-biphenyl]-3-carboxamide
• S7128,E7438
• EPZ6438
• Q40W93WPE1
• E7438
• (1,1'-Biphenyl)-3-carboxamide, N-((1,2-dihydro-4,6-dimethyl-2-oxo-3-pyridinyl)methyl)-5-(ethyl(tetrahydro-2H-pyran-4-yl)amino)-4-methyl-4'-(4-morpholinylmethyl)-
• N-[(4,6-dimethyl-2-oxo-1H-pyridin-3-yl)methyl]-3-[ethyl(oxan-4-yl)amino]-2-methyl-5-[4-(m

• MDL： MFCD24849415
• Inchi： 1S/C34H44N4O4/c1-5-38(29-10-14-41-15-11-29)32-20-28(27-8-6-26(7-9-27)22-37-12-16-42-17-13-37)19-30(25(32)4)33(39)35-21-31-23(2)18-24(3)36-34(31)40/h6-9,18-20,29H,5,10-17,21-22H2,1-4H3,(H,35,39)(H,36,40)
• InChI Key： NSQSAUGJQHDYNO-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(CC)C1C=C(C2C=CC(=CC=2)CN2CCOCC2)C=C(C(NCC2C(NC(C)=CC=2C)=O)=O)C=1C

Computed Properties

• Exact Mass: 572.33600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 992
• Topological Polar Surface Area: 83.1

Experimental Properties

• Density: 1.163±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.032 g/l) (25 º C),
• PSA: 90.65000
• LogP: 5.65960

Tazemetostat Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Tazemetostat

Comprehensive Overview of Tazemetostat (CAS No. 1403254-99-8): Mechanism, Applications, and Future Perspectives

Tazemetostat, with the CAS number 1403254-99-8, is a groundbreaking small-molecule inhibitor targeting the enhancer of zeste homolog 2 (EZH2) enzyme. This compound has garnered significant attention in oncology research due to its potential in treating hematological malignancies and solid tumors. As a first-in-class EZH2 inhibitor, Tazemetostat has shown promise in modulating epigenetic regulation, making it a focal point for researchers exploring cancer therapeutics and precision medicine.

The mechanism of action of Tazemetostat revolves around its ability to selectively inhibit EZH2, a catalytic subunit of the polycomb repressive complex 2 (PRC2). By suppressing EZH2, Tazemetostat disrupts the trimethylation of histone H3 lysine 27 (H3K27me3), a key epigenetic marker associated with tumor suppression and cell differentiation. This unique mechanism has positioned Tazemetostat as a viable option for cancers with EZH2 gain-of-function mutations, such as diffuse large B-cell lymphoma (DLBCL) and malignant rhabdoid tumors.

Recent clinical trials have highlighted the efficacy of Tazemetostat in treating relapsed or refractory follicular lymphoma, leading to its approval by the U.S. Food and Drug Administration (FDA) under the brand name Tazverik. Patients and healthcare providers frequently search for terms like "Tazemetostat side effects", "Tazemetostat dosage", and "Tazemetostat cost", reflecting the growing interest in its clinical application. Common side effects include fatigue, nausea, and thrombocytopenia, which are manageable with proper medical supervision.

Beyond its current applications, Tazemetostat is being investigated in combination therapies with immune checkpoint inhibitors and targeted therapies. Researchers are exploring its potential in synovial sarcoma and mesothelioma, addressing unmet medical needs in these rare cancers. The compound's ability to reprogram tumor microenvironments has also sparked interest in its role in immuno-oncology, a rapidly evolving field.

From a drug development perspective, Tazemetostat exemplifies the shift toward epigenetic drugs and personalized cancer treatment. Its oral bioavailability and favorable pharmacokinetics make it a practical option for outpatient care. However, challenges such as drug resistance and biomarker identification remain areas of active research. Keywords like "Tazemetostat mechanism of action" and "Tazemetostat clinical trials" dominate academic searches, underscoring its scientific relevance.

In conclusion, Tazemetostat (CAS No. 1403254-99-8) represents a paradigm shift in cancer epigenetics. Its targeted approach and expanding clinical utility align with the broader trends in precision oncology and patient-centric care. As research progresses, Tazemetostat is poised to play an even greater role in transforming cancer treatment paradigms, offering hope to patients with limited therapeutic options.